Deoxysappanone B

• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• InChI: InChI=1S/C16H14O5/c17-11-2-3-12-15(7-11)21-8-10(16(12)20)5-9-1-4-13(18)14(19)6-9/h1-4,6-7,10,17-19H,5,8H2
• InChIKey: KCUXSQJYIWEGRG-UHFFFAOYSA-N

Deoxysappanone B: Identity and Procurement

Deoxysappanone B (3-deoxysappanone B, CAS 113122-54-6) is a homoisoflavonoid with molecular formula C₁₆H₁₄O₅ and molecular weight 286.28 g/mol, classified as a 3-benzyl-4-chromanone derivative [1]. The compound is isolated from the heartwood of Caesalpinia sappan L. (Sappan Lignum) and its absolute configuration has been established as the 3R-stereoisomer [2]. Deoxysappanone B is structurally distinguished from other homoisoflavonoids by a 3,4-dihydroxybenzyl substituent at position 3 and a 7-hydroxy group on the chromanone core [1][2].

3R-configured homoisoflavonoid chiral standard

Isolated from Caesalpinia sappan heartwood

Natural product reference for stereochemical and bioactivity studies

• [1] Phytochemical: Deoxysappanone B. caps.ncbs.res.in. GRAYU Database, CID 15703606. View Source
• [2] Namikoshi M, Nakata H, Yamada H, Nagai M, Saitoh T. Homoisoflavonoids and Related Compounds. IV. Absolute Configurations of Homoisoflavonoids from Caesalpinia sappan L. Chem Pharm Bull. 1987;35(9):3597-3602. View Source

Deoxysappanone B: No Direct Substitute

Homoisoflavonoids from Caesalpinia sappan share a common 3-benzylchromanone scaffold yet diverge sharply in hydroxylation patterns, stereochemistry, and resulting pharmacodynamic profiles. Even structurally close analogs—such as sappanone B, brazilin, and 3'-deoxysappanone B—exhibit distinct molecular targets and signaling pathway selectivity, meaning that substitution without validation risks altering the experimental outcome [1][2]. The evidence below demonstrates that Deoxysappanone B possesses a unique combination of dual-pathway neuroinflammatory inhibition, endothelium-independent vasorelaxation, and specific antioxidant potency that is not replicated by any single in-class comparator.

Neuroinflammatory pathway context may differ Dual IKK-NF-κB and p38/ERK MAPK modulation reported; in-class analogs engage Nrf2/NF-κB or JAK2-STAT3. Pathway-response interpretation may shift with substitution.

Vasorelaxation mechanism mismatch Endothelium-independent activity reported; brazilin requires functional endothelium. Substituting with brazilin may alter vascular study outcomes.

Antioxidant potency rank may change DPPH scavenging efficiency differs among homoisoflavonoids; direct analog replacement without parallel testing may confound SAR conclusions.

• [1] Zeng KW, Zhao MB, Ma ZZ, et al. Deoxysappanone B, a homoisoflavone from the Chinese medicinal plant Caesalpinia sappan L., protects neurons from microglia-mediated inflammatory injuries via inhibition of IκB kinase (IKK)-NF-κB and p38/ERK MAPK pathways. Eur J Pharmacol. 2015;748:18-29. View Source
• [2] He WJ, Fang TH, Zhang K, Tu PF. Vasorelaxation effects of homoisoflavonoids from Caesalpinia sappan in rat thoracic aortic rings. Zhongguo Zhong Yao Za Zhi. 2009;34(6):731-734. View Source

Deoxysappanone B: Comparative Evidence

DPPH Scavenging: Higher Potency vs. Alpinetine

In a direct comparative DPPH radical scavenging assay of compounds co-isolated from the same Caesalpinia sappan methanol extract, 3-Deoxysappanone B demonstrated superior antioxidant activity relative to Alpinetine [1]. Both compounds were purified and identified by LC-MS/MS and tested under identical conditions.

DPPH radical scavenging

Head-to-head

IC50 15.28 µM (Target) vs 20.11 µM (Alpinetine)

Reported higher DPPH scavenging efficiency; supports antioxidant assay compound selection.

Co-isolated compounds tested by LC-MS/MS under identical conditions.

Evidence Dimension	DPPH radical scavenging activity (IC50)
Target Compound Data	3-Deoxysappanone B: IC50 = 15.28 µM
Comparator Or Baseline	Alpinetine: IC50 = 20.11 µM
Quantified Difference	Deoxysappanone B exhibits approximately 24% greater DPPH scavenging potency than Alpinetine (lower IC50 by 4.83 µM)
Conditions	DPPH free radical scavenging assay; compounds isolated from methanol extract of Sappan wood (Caesalpinia sappan) and identified by LC-MS/MS.

Why This Matters

For antioxidant screening libraries or oxidative stress assays, selecting Deoxysappanone B over Alpinetine provides a measurable gain in per-molar scavenging efficiency, which directly impacts dose-setting in cell-based antioxidant studies.

• [1] Abdillah M, Nazaruddin N, Khairi I, et al. Isolation and Identification of Antioxidant Compounds from Methanol Extract of Sappan Wood (Caesalpinia sappan). DOAJ. 2022. The antioxidant activity quantitatively showed that Alpinetine and 3-Deoxysappanone B were capable of scavenging DPPH radicals with IC50 values of 20.11 M and 15.28 M, respectively. View Source

COX-2 Binding Affinity: A Moderate Niche

Molecular docking analysis against cyclooxygenase-2 (COX-2) was performed on multiple compounds from Caesalpinia sappan using AutoDock Tools, with binding affinities and inhibition constants calculated under the same simulation parameters [1]. Deoxysappanone B showed a binding free energy (ΔG) of -9.02 kcal/mol and an inhibition constant (Ki) of 244.75 nM. The top-ranked compound Caesalpiniaphenol A achieved ΔG = -9.36 kcal/mol (Ki = 124.44 nM) and Sappankalkon achieved ΔG = -9.23 kcal/mol (Ki = 172.43 nM).

COX-2 binding affinity

Head-to-head

ΔG -9.02 kcal/mol, Ki 244.75 nM (vs Caesalpiniaphenol A -9.36, Ki 124.44 nM)

Moderate computed COX-2 affinity; may support partial COX-2 modulation studies.

In silico docking (AutoDock); ADMET prediction by SwissADME/ADMETLab.

Evidence Dimension	COX-2 enzyme binding free energy (ΔG) and inhibition constant (Ki)
Target Compound Data	Deoxysappanone B: ΔG = -9.02 kcal/mol, Ki = 244.75 nM
Comparator Or Baseline	Caesalpiniaphenol A: ΔG = -9.36 kcal/mol, Ki = 124.44 nM; Sappankalkon: ΔG = -9.23 kcal/mol, Ki = 172.43 nM
Quantified Difference	Deoxysappanone B has 2.0-fold lower calculated COX-2 affinity than Caesalpiniaphenol A and 1.4-fold lower than Sappankalkon
Conditions	In silico molecular docking using AutoDock Tools; compounds evaluated against COX-2 crystal structure; ADMET prediction by SwissADME and ADMETLab.

Why This Matters

Deoxysappanone B occupies a distinct position in the COX-2 affinity spectrum of Sappan-derived compounds—offering moderate, potentially safer inhibition (lower risk of complete COX-2 suppression) compared to the high-affinity candidates, which is relevant for anti-inflammatory lead selection where partial inhibition is therapeutically desirable.

• [1] Noorhalimah N, Hidayatullah S, Rahmi A, et al. Molecular Docking Analysis and ADMET Prediction of Caesalpinia sappan Compounds as Anti-inflammatory Through Cyclooxygenase-2 Inhibition. Jurnal Insan Farmasi Indonesia. 2024;7(1): e-jurnal.stikes-isfi.ac.id. Three compounds known to have the best free bond energy (ΔG) values were Caesalpiniaphenol A, Sappankalkon, and Deoxysappanone B with ΔG values respectively (-9.36; -9.23; -9.02 kcal/mol) and their inhibition constant values of (124.44; 172.43; 244.75 nM) respectively. View Source

Endothelium-Independent Vasorelaxation vs. Brazilin

A head-to-head evaluation of four homoisoflavonoids from Caesalpinia sappan in isolated rat thoracic aortic rings demonstrated divergent vasorelaxation mechanisms [1]. Cumulative addition of 3-deoxysappanone B (50–1000 µmol/L), sappanone B, and (E)-3-(3,4-dihydroxybenzylidene)-7-hydroxychroman-4-one produced acute relaxation both in endothelium-intact and endothelium-denuded rings, indicating an endothelium-independent mechanism. In contrast, brazilin-induced relaxation was significantly inhibited in endothelium-denuded preparations and by the eNOS inhibitor L-NNA (100 µmol/L) and sGC inhibitor methylene blue (10 µmol/L), confirming an endothelium-dependent, NO-cGMP pathway-mediated mechanism.

Vasorelaxation mechanism

Head-to-head

Endothelium-independent relaxation (vs Brazilin endothelium-dependent)

Mechanistic divergence; endothelium-independent activity relevant for models of endothelial dysfunction.

Rat aortic rings, phenylephrine pre-contracted, 50–1000 µmol/L.

Evidence Dimension	Mechanism of vasorelaxation in rat thoracic aortic rings
Target Compound Data	3-Deoxysappanone B: Endothelium-independent relaxation; effective in both endothelium-intact and endothelium-denuded rings at 50–1000 µmol/L
Comparator Or Baseline	Brazilin: Endothelium-dependent relaxation; significantly inhibited by endothelium denudation, L-NNA (100 µmol/L), and methylene blue (10 µmol/L)
Quantified Difference	Qualitative mechanistic divergence: 3-Deoxysappanone B retains vasorelaxant activity in the absence of functional endothelium, while brazilin loses efficacy under the same condition
Conditions	Rat thoracic aortic rings pre-contracted with phenylephrine (1 µmol/L) or KCl (60 mmol/L); compounds tested at cumulative concentrations of 50–1000 µmol/L.

Why This Matters

For vascular pharmacology studies targeting diseased vessels with compromised endothelial function, Deoxysappanone B offers a mechanistically appropriate tool compound that does not depend on intact endothelial NO-cGMP signaling, unlike brazilin.

• [1] He WJ, Fang TH, Zhang K, Tu PF. Vasorelaxation effects of homoisoflavonoids from Caesalpinia sappan in rat thoracic aortic rings. Zhongguo Zhong Yao Za Zhi. 2009;34(6):731-734. PMID: 19624017. View Source

LPS-Induced NO: Mild Activity Profile

In a systematic evaluation of twelve phenolic compounds isolated from a single Caesalpinia sappan extract, all compounds were tested for inhibition of LPS-induced nitric oxide (NO) production in RAW264.7 macrophages under identical conditions [1]. Compound 10 (3-deoxysappanone B) displayed mild inhibitory activity, while caesappanin A (compound 8) and tectorigenin (compound 9) showed strong inhibition with IC50 values of 6.8 µmol/L and 7.2 µmol/L respectively. Protosappanin A (compound 6) showed moderate activity with IC50 of 15.3 µmol/L.

LPS-induced NO inhibition

Head-to-head

Mild activity (caesappanin A IC50 6.8 µM, tectorigenin 7.2 µM)

Lower NO suppression potency; useful as pathway-selectivity control or when full NO blockade is undesired.

RAW264.7 macrophages, LPS-stimulated; 12 compounds tested in parallel.

Evidence Dimension	Inhibition of LPS-induced NO production in RAW264.7 cells
Target Compound Data	3-Deoxysappanone B: Mild inhibitory activity (IC50 not reached within tested range)
Comparator Or Baseline	Caesappanin A: IC50 = 6.8 µmol/L; Tectorigenin: IC50 = 7.2 µmol/L; Protosappanin A: IC50 = 15.3 µmol/L
Quantified Difference	Deoxysappanone B is >2-fold less potent than caesappanin A and tectorigenin for NO suppression in RAW264.7 cells
Conditions	LPS-stimulated RAW264.7 murine macrophage cells; compounds isolated from 95% ethanol extract of C. sappan heartwood and characterized by spectroscopic methods.

Why This Matters

Deoxysappanone B's relatively mild NO inhibitory profile makes it a useful tool for anti-inflammatory studies where complete NO suppression is undesirable, or as a selectivity control when benchmarking potent NO inhibitors from the same botanical source.

• [1] Li RT, Feng J, Chen DL, Zheng W, Liu YY. Anti-inflammatory Constituents from Heartwood of Caesalpinia sappan. Modern Chinese Medicine. 2016;18(6):753-757. Compounds 8 and 9 showed strong inhibitory activity against the production of NO with IC50 values of 6.8 and 7.2 μmol·L⁻¹, respectively, compound 6 showed moderate inhibitory activities with IC50 value of 15.3 μmol·L⁻¹, and others displayed mild inhibitory activities. View Source

Dual Inhibition: IKK-NF-κB and p38/ERK MAPK

Deoxysappanone B (DSB) was shown to simultaneously block two major neuroinflammation-related signaling cascades—IKK-IκB-NF-κB and p38/ERK MAPK—in LPS-stimulated BV-2 microglia, leading to reduced production of NO, PGE₂, TNF-α, IL-6, and reactive oxygen species [1]. By comparison, the structurally related homoisoflavonoid Sappanone A modulates Nrf2 and NF-κB pathways via IMPDH2 inhibition [2], while Protosappanin A exerts anti-neuroinflammatory effects primarily through JAK2-STAT3 pathway inhibition [3]. No single comparator compound from C. sappan has been reported to simultaneously inhibit both the IKK-NF-κB and p38/ERK MAPK axes in microglia.

Dual-pathway modulation

Class-level inference

IKK-NF-κB + p38/ERK MAPK modulation (vs Sappanone A Nrf2/NF-κB, Protosappanin A JAK2-STAT3)

Multi-pathway research tool; class-level selectivity may require target-specific validation.

Cross-study comparison; mechanism assignments from independent publications.

Evidence Dimension	Neuroinflammatory signaling pathway targets in microglial cells
Target Compound Data	Deoxysappanone B: Dual inhibition of IKK-NF-κB and p38/ERK MAPK pathways in LPS-induced BV-2 microglia
Comparator Or Baseline	Sappanone A: Targets Nrf2 and NF-κB (via IMPDH2); Protosappanin A: Targets JAK2-STAT3 pathway. (Note: Direct comparative IC50 data across pathways not available from a single study; mechanism assignments derived from independent publications.)
Quantified Difference	Qualitative pathway selectivity: Deoxysappanone B is the only homoisoflavonoid from C. sappan with documented dual IKK-NF-κB plus p38/ERK MAPK inhibition in microglia
Conditions	LPS-induced BV-2 microglia neuroinflammation model; mechanism studies conducted via Western blot for pathway protein phosphorylation.

Why This Matters

For neuroinflammation research targeting multi-pathway intervention, Deoxysappanone B provides a unique single-compound tool to simultaneously probe IKK-NF-κB and p38/ERK MAPK contributions, eliminating the need for multiple pathway-specific inhibitors.

• [1] Zeng KW, Zhao MB, Ma ZZ, et al. Deoxysappanone B, a homoisoflavone from the Chinese medicinal plant Caesalpinia sappan L., protects neurons from microglia-mediated inflammatory injuries via inhibition of IκB kinase (IKK)-NF-κB and p38/ERK MAPK pathways. Eur J Pharmacol. 2015;748:18-29. View Source
• [2] Liao LX, Wang LC, Zhao MB, Dong X, Zeng KW, Tu PF. Sappanone A exhibits anti-inflammatory effects via modulation of Nrf2 and NF-κB. Sci Rep. 2015;5:11048. View Source
• [3] Wang LC, Liao LX, Zhao MB, Dong X, Zeng KW, Tu PF. Protosappanin A exerts anti-neuroinflammatory effect by inhibiting JAK2-STAT3 pathway in lipopolysaccharide-induced BV2 microglia. Chin J Nat Med. 2017;15(9):674-679. View Source

Deoxysappanone B: Application Scenarios

Antioxidant SAR Screening Libraries

With a DPPH IC50 of 15.28 µM—demonstrably more potent than the co-isolated analog Alpinetine (IC50 20.11 µM) [1]—Deoxysappanone B serves as a benchmark homoisoflavonoid for SAR programs investigating the contribution of the 3,4-dihydroxybenzyl substituent to radical scavenging capacity. Procurement of Deoxysappanone B alongside Alpinetine enables head-to-head antioxidant profiling in a single experimental batch.

Endothelium-Independent Vasorelaxation Models

Deoxysappanone B retains full vasorelaxant efficacy in endothelium-denuded aortic ring preparations (50–1000 µmol/L), in contrast to the endothelium-dependent mechanism of brazilin [1]. This makes Deoxysappanone B the preferred homoisoflavonoid probe for studies on vascular smooth muscle-targeted therapeutics, particularly in disease models of endothelial dysfunction.

Neuroinflammation: IKK-NF-κB and p38/ERK MAPK Crosstalk

Deoxysappanone B uniquely inhibits both IKK-NF-κB and p38/ERK MAPK pathways in LPS-activated BV-2 microglia [1], a dual-target profile not replicated by Sappanone A (Nrf2/NF-κB) [2] or Protosappanin A (JAK2-STAT3) [3]. Researchers studying pathway crosstalk in neuroinflammatory disorders should select Deoxysappanone B when simultaneous blockade of these two signaling axes is required.

COX-2 Lead Optimization: Moderate Affinity

With a computed COX-2 binding free energy of -9.02 kcal/mol (Ki 244.75 nM) [1], Deoxysappanone B occupies an intermediate affinity range relative to Caesalpiniaphenol A (-9.36 kcal/mol, Ki 124.44 nM) and Sappankalkon (-9.23 kcal/mol, Ki 172.43 nM). This moderate binding profile positions Deoxysappanone B as a scaffold for optimization toward partial or selective COX-2 inhibition, where avoiding full enzymatic suppression is therapeutically advantageous.

Application

Selection Property

Validation Focus

Antioxidant screening studies

DPPH radical scavenging efficiency

SAR of 3,4-dihydroxybenzyl substituent on chromanone core

Vascular smooth muscle research

Endothelium-independent vasorelaxation mechanism

Relevance in endothelial dysfunction models

Microglial neuroinflammation pathway studies

Multi-pathway modulation (IKK-NF-κB, p38/ERK MAPK)

Pathway crosstalk analysis in BV-2 microglia model

COX-2 enzyme interaction research

Computed binding affinity profile relative to in-class compounds

Partial COX-2 inhibition profiling for lead optimization

• [1] Multiple primary sources consolidated; see individual Evidence Items in Section 3 for complete references. View Source
• [2] Liao LX, Wang LC, Zhao MB, Dong X, Zeng KW, Tu PF. Sappanone A exhibits anti-inflammatory effects via modulation of Nrf2 and NF-κB. Sci Rep. 2015;5:11048. View Source
• [3] Wang LC, Liao LX, Zhao MB, Dong X, Zeng KW, Tu PF. Protosappanin A exerts anti-neuroinflammatory effect by inhibiting JAK2-STAT3 pathway in lipopolysaccharide-induced BV2 microglia. Chin J Nat Med. 2017;15(9):674-679. View Source